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Compound of Interest

Compound Name: Propyl formate

Cat. No.: B089675

Dieses Support-Center bietet detaillierte Anleitungen und Antworten auf haufig gestellte Fragen
zur Reinigung von Propylformiat und richtet sich an Forscher, Wissenschaftler und Fachleute in
der Arzneimittelentwicklung.

Haufig gestellte Fragen (FAQS)

F1: Was sind die wichtigsten physikalischen und chemischen Eigenschaften von
Propylformiat? Propylformiat ist eine klare, farblose Flissigkeit mit einem charakteristischen
fruchtigen Geruch.[1][2] Es ist leicht entziindlich und reagiert mit Sauren unter
Warmefreisetzung zu Propanol und Ameisensaure.[1][2][3] Der Kontakt mit starken
Oxidationsmitteln oder starken Basen sollte vermieden werden.[1][4]

F2: Welches sind die haufigsten Verunreinigungen in rohem Propylformiat? Die typischen
Verunreinigungen hangen von der Synthesemethode ab. Bei der Veresterung von
Propylalkohol und Ameisensaure sind die haufigsten Verunreinigungen nicht umgesetzter
Propylalkohol, restliche Ameisenséure und Wasser.

F3: Welche Sicherheitsvorkehrungen sind beim Umgang mit Propylformiat zu treffen?
Propylformiat ist leicht entziindlich und seine Dampfe kénnen explosive Gemische mit Luft
bilden.[2][3] Es ist als augen- und atemwegsreizend eingestuft.[5][6] Daher ist es unerlasslich,
in einem gut beltfteten Bereich zu arbeiten und persénliche Schutzausristung (PSA) wie
Schutzhandschuhe, Schutzbrille und Laborkittel zu tragen.[4][5][7] Alle Gerate miissen geerdet
sein, um statische Entladungen zu verhindern.[8]
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F4: Wie sollte hochreines Propylformiat gelagert werden? Lagern Sie Propylformiat in dicht
verschlossenen Behaltern an einem kihlen, trockenen und gut bellfteten Ort, entfernt von
Hitze, Funken, offenen Flammen und unvertraglichen Substanzen wie Oxidationsmitteln und
starken Basen.[4][7] Der Lagerbereich sollte flr brennbare Flissigkeiten ausgelegt sein.[7]

Quantitative Daten

Die folgenden Tabellen fassen wichtige quantitative Daten fir Propylformiat und seine
relevanten Verunreinigungen zusammen.

Tabelle 1: Physikalische Eigenschaften von Propylformiat

Eigenschaft Wert

CAS-Nummer 110-74-7[5]

Molekdlformel CaHsO2[5]

Molekulargewicht 88.11 g/mol [9]

Siedepunkt 80-81 °C[1][2]

Schmelzpunkt -93 °C[1][2]

Dichte 0.904 g/mL bei 25 °C[1]
Flammpunkt -3 °C (geschlossener Tiegel)[9]
Brechungsindex n20/D 1.375[1]
Wasserldslichkeit 18.5 g/L bei 20 °C[5]

Tabelle 2: Siedepunkte haufiger Verunreinigungen
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Substanz Siedepunkt (°C) Anmerkungen
Propylformiat 80-81 Zielprodukt

n-Propanol 97.2 Ausgangsmaterial
Ameisensaure 100.8 Ausgangsmaterial, korrosiv
Wasser 100 Nebenprodukt/Verunreinigung

Detailliertes experimentelles Protokoll

Protokoll zur Reinigung von Propylformiat durch Waschen und fraktionierte Destillation
Dieses Protokoll beschreibt ein Standardverfahren zur Reinigung von Propylformiat.[1][2]
Materialien:

» Rohes Propylformiat

» Gesattigte wassrige Natriumchlorid (NaCl)-L6sung

o Gesattigte wassrige Natriumbicarbonat (NaHCOs)-Ldsung

o Wasserfreies Magnesiumsulfat (MgSOa)

e Scheidetrichter

 Destillationsapparatur mit Fraktionierkolonne (z. B. Vigreux-Kolonne)

¢ Heizmantel, Siedesteinchen oder Magnetruhrer

o Geeignete Glaswaren

Verfahren:

» Vorbehandlung: Das rohe Propylformiat in einen Scheidetrichter geben.

o Saureentfernung: Mit einer gesattigten wassrigen NaHCOs-Losung waschen, um restliche
Ameisensaure zu neutralisieren. Vorsichtig schitteln und den Trichter regelmafiig entliften,
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um den durch CO:z-Entwicklung entstehenden Druck abzubauen. Die untere wassrige Phase
abtrennen und verwerfen.

o Waschen: AnschlieBend mit einer gesattigten wassrigen NaCl-Lésung waschen, um
wasserlosliche Verunreinigungen zu entfernen und die Loslichkeit des Esters in der
wassrigen Phase zu verringern. Die wassrige Phase abtrennen.[1][2]

e Trocknen: Die organische Phase in einen trockenen Erlenmeyerkolben tberfihren und
wasserfreies MgSOa4 zugeben. Schwenken und stehen lassen, bis die Flussigkeit klar ist,
was anzeigt, dass das Wasser entfernt wurde.

« Filtrieren: Das Trockenmittel durch Filtration oder Dekantieren von dem getrockneten
Propylformiat abtrennen.

o Fraktionierte Destillation: Die getrocknete und gefilterte Flissigkeit in einen Destillierkolben
geben. Einige Siedesteinchen hinzufligen. Die Fraktionierkolonne aufbauen und die
Destillation durchfuihren. Die Fraktion, die bei 80-81 °C siedet, als hochreines Propylformiat
auffangen.[1][2]

Diagramme und Arbeitsablaufe

Abbildung 1: Workflow fir die Reinigung von Propylformiat.

Leitfaden zur Fehlerbehebung

F5: Problem - Die Reinheit des Endprodukts ist trotz fraktionierter Destillation gering.

» Mdgliche Ursache 1: Ineffiziente Fraktionierung. Die verwendete Fraktionierkolonne hat
maoglicherweise eine unzureichende theoretische Bodenzahl, um Verunreinigungen mit
ahnlichen Siedepunkten abzutrennen.

o Ldsung: Verwenden Sie eine effizientere Kolonne (z. B. eine gepackte Kolonne anstelle
einer Vigreux-Kolonne) oder erhdhen Sie das Rucklaufverhaltnis wahrend der Destillation,
um die Trennleistung zu verbessern.

e Mdgliche Ursache 2: Vorhandensein eines Azeotrops. Propylformiat kann mit
Verunreinigungen wie Wasser oder n-Propanol Azeotrope bilden, die sich durch einfache
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Destillation nicht trennen lassen.

o Ld@sung: Fuhren Sie vor der Destillation einen griindlichen Trocknungsschritt durch, um
Wasser zu entfernen.[1][2] Bei anderen Azeotropen kdnnen alternative
Reinigungsmethoden wie die azeotrope Destillation mit einem geeigneten Schleppmittel

erforderlich sein.
F6: Problem - Das Endprodukt ist mit Wasser verunreinigt.

» Mdgliche Ursache 1: Unvollstandige Trocknung. Das Trockenmittel war nicht wirksam genug
oder es wurde nicht gentigend Zeit flr die Trocknung eingeraumt.

o Lo6sung: Stellen Sie sicher, dass das Trockenmittel frisch und wasserfrei ist. Verlangern
Sie die Kontaktzeit oder verwenden Sie ein wirksameres Trockenmittel.

e Mdgliche Ursache 2: Feuchtigkeit aus der Atmosphare. Die Apparatur war nicht vollstandig
trocken oder wurde wahrend des Aufbaus atmospharischer Feuchtigkeit ausgesetzt.

o Lo6sung: Trocknen Sie alle Glaswaren vor Gebrauch im Ofen. Fiihren Sie die Destillation
unter einer inerten Atmosphare (z. B. Stickstoff oder Argon) durch, um den Kontakt mit

Luftfeuchtigkeit zu minimieren.
F7: Problem - Geringe Ausbeute nach der Reinigung.

e Mogliche Ursache 1: Produktverlust wahrend der Waschschritte. Propylformiat hat eine
gewisse Loslichkeit in Wasser, was zu Verlusten wahrend der wassrigen Extraktionen fihren
kann.[5]

o Ldsung: Minimieren Sie das Volumen der wassrigen Waschlésungen. Fihren Sie eine
Ruckextraktion der wassrigen Phasen mit einem kleinen Volumen eines geeigneten
organischen Losungsmittels durch, um geléstes Produkt zurtiickzugewinnen.

» Mogliche Ursache 2: Zersetzung wahrend der Destillation. Eine Uberhitzung oder das
Vorhandensein von sauren/basischen Verunreinigungen kann zur Zersetzung des Esters

fuhren.
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o Lo6sung: Stellen Sie sicher, dass alle sauren Verunreinigungen vor der Destillation
neutralisiert und entfernt werden. Fihren Sie die Destillation bei der niedrigstméglichen
Temperatur durch (ggf. unter reduziertem Druck) und vermeiden Sie eine Uberhitzung des
Destillationskolbens.

Abbildung 2: Fehlerbehebungs-Logik bei geringer Produktreinheit.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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